Cas no 1353943-67-5 ([Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-acetic acid)

• Product Name: [Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-acetic acid
• CAS No: 1353943-67-5
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 2160685
• Update Time: 2025-05-22

[Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-acetic acid
• 2-(Isopropyl(1-(pyrazin-2-yl)ethyl)amino)acetic acid
• AM92048
• [Isopropyl-(1-pyrazin-2-ylethyl)amino]acetic acid

• Inchi： 1S/C11H17N3O2/c1-8(2)14(7-11(15)16)9(3)10-6-12-4-5-13-10/h4-6,8-9H,7H2,1-3H3,(H,15,16)
• InChI Key： KZAKNMSMCUNMKY-UHFFFAOYSA-N
• SMILES： OC(CN(C(C1C=NC=CN=1)C)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Topological Polar Surface Area: 66.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-acetic acid

Comprehensive Guide to [Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-acetic acid (CAS 1353943-67-5): Properties, Applications, and Market Insights

[Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-acetic acid (CAS 1353943-67-5) is a specialized organic compound with a unique molecular structure that combines pyrazine and acetic acid derivatives. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile properties. In this article, we delve into its chemical characteristics, synthesis methods, applications, and emerging trends in the industry.

The molecular formula of [Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-acetic acid includes a pyrazine ring, which is known for its role in bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. Its isopropyl group enhances lipophilicity, making it valuable for optimizing drug delivery systems.

Recent studies highlight the compound's relevance in addressing antibiotic resistance, a pressing global health concern. Scientists are exploring derivatives of [Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-acetic acid to combat multidrug-resistant pathogens. Additionally, its application in crop protection formulations is being investigated, aligning with the growing demand for sustainable agricultural solutions.

From a commercial perspective, the market for fine chemicals like [Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-acetic acid is expanding, driven by advancements in precision medicine and green chemistry. Manufacturers are focusing on scalable synthesis routes to meet the needs of pharmaceutical and agrochemical industries. Regulatory compliance and environmental safety remain key considerations in its production and use.

For researchers and industry professionals, understanding the structure-activity relationship of [Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-acetic acid is crucial. Computational chemistry tools, such as molecular docking, are being employed to predict its interactions with biological targets. These insights accelerate the design of novel compounds with enhanced efficacy and reduced side effects.

In summary, [Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-acetic acid (CAS 1353943-67-5) represents a promising candidate for multiple applications, from drug development to sustainable agriculture. Its unique chemical profile and adaptability to modern synthetic techniques position it as a valuable asset in the evolving landscape of specialty chemicals.